Cas no 459210-90-3 (3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine)

3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine structure

459210-90-3 structure

Product Name:3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine

CAS No:459210-90-3

MF:C₅H₇F₃N₄S

MW:212.196089029312

MDL:MFCD04969121

CID:2952167

PubChem ID:17024867

Update Time:2025-04-21

3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 3-(乙基硫代)-5-(三氟甲基)-4H-1,2,4-三唑-4-胺
- 3-(ETHYLTHIO)-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-AMINE
- 3-(ethylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
- BBL039336
- STK313340
- 3-ethylsulfanyl-5-(trifluoromethyl)-1,2,4-triazol-4-amine
- 4H-1,2,4-triazol-4-amine, 3-(ethylthio)-5-(trifluoromethyl)-
- ALBB-021550
- H33066
- 3-(ETHYLSULFANYL)-5-(TRIFLUOROMETHYL)-1,2,4-TRIAZOL-4-AMINE
- C5H7F3N4S
- 459210-90-3
- KXLLIQBVEKSPJV-UHFFFAOYSA-N
- EN300-229320
- CS-0215236
- MFCD04969121
- LS-06478
- AKOS000307817
- 845-247-2
- 3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
- MDL： MFCD04969121
- Inchi： 1S/C5H7F3N4S/c1-2-13-4-11-10-3(12(4)9)5(6,7)8/h2,9H2,1H3
- InChI Key： KXLLIQBVEKSPJV-UHFFFAOYSA-N
- SMILES： S(CC)C1=NN=C(C(F)(F)F)N1N

Computed Properties

Exact Mass: 212.03435190Da
Monoisotopic Mass: 212.03435190Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 82

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 290.7±50.0 °C at 760 mmHg
Flash Point: 129.6±30.1 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine Pricemore >>

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abcr	AB412886-500 mg	3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine	459210-90-3		500MG	€313.80	2023-02-03
abcr	AB412886-1 g	3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine; .	459210-90-3		1g	€406.00	2023-04-24
abcr	AB412886-5 g	3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine; .	459210-90-3		5g	€1074.00	2023-04-24
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